Cas no 1092568-86-9 (3-(5-Hydroxypyrimidin-2-yl)benzoic acid)

• Product Name: 3-(5-Hydroxypyrimidin-2-yl)benzoic acid
• CAS No: 1092568-86-9
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 2105682
• PubChem ID: 59484936
• Update Time: 2025-05-27

3-(5-Hydroxypyrimidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-hydroxypyrimidin-2-yl)benzoic acid
• HIVJGCCGCYKZSX-UHFFFAOYSA-N
• 1092568-86-9
• DA-15710
• SCHEMBL1296686
• 3-(5-Hydroxypyrimidin-2-yl)benzoic acid

• Inchi： 1S/C11H8N2O3/c14-9-5-12-10(13-6-9)7-2-1-3-8(4-7)11(15)16/h1-6,14H,(H,15,16)
• InChI Key： HIVJGCCGCYKZSX-UHFFFAOYSA-N
• SMILES： OC1C=NC(C2C=CC=C(C(=O)O)C=2)=NC=1

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.3
• XLogP3: 1

Additional information on 3-(5-Hydroxypyrimidin-2-yl)benzoic acid

Comprehensive Overview of 3-(5-Hydroxypyrimidin-2-yl)benzoic acid (CAS No. 1092568-86-9): Properties, Applications, and Research Insights

3-(5-Hydroxypyrimidin-2-yl)benzoic acid (CAS No. 1092568-86-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a hydroxypyrimidine moiety linked to a benzoic acid group, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₁H₈N₂O₃, highlights its potential for hydrogen bonding and π-π stacking interactions, making it valuable in drug design and material science.

In recent years, the demand for heterocyclic compounds like 3-(5-Hydroxypyrimidin-2-yl)benzoic acid has surged, driven by their applications in kinase inhibitors and anticancer agents. Researchers are particularly interested in its role as a scaffold for small-molecule therapeutics, a topic frequently searched in academic databases and AI-driven platforms. The compound's hydroxyl group and carboxylic acid functionality allow for versatile derivatization, enabling the development of targeted therapies for diseases such as diabetes and inflammatory disorders.

From a synthetic chemistry perspective, CAS No. 1092568-86-9 is often explored in microwave-assisted reactions and green chemistry protocols, aligning with the global push for sustainable methodologies. Analytical techniques like HPLC and LC-MS are routinely employed to characterize its purity, a common query among quality control professionals. Furthermore, its solubility profile in polar solvents like DMSO and methanol makes it suitable for high-throughput screening assays.

The compound's relevance extends to computational chemistry, where its molecular docking properties are simulated to predict interactions with biological targets. This aligns with trending searches on "AI in drug discovery" and "in silico modeling." Notably, 3-(5-Hydroxypyrimidin-2-yl)benzoic acid has been cited in patents related to EGFR inhibitors, reflecting its commercial potential in oncology research.

In material science, derivatives of this compound exhibit luminescent properties, sparking interest in OLED applications—a hot topic in renewable energy forums. Its thermal stability, often analyzed via TGA-DSC, further underscores its utility in functional materials. As the scientific community prioritizes structure-activity relationships (SAR), this compound's modular design offers a template for optimizing bioactivity.

Regulatory and safety assessments of CAS No. 1092568-86-9 emphasize its low ecotoxicity, a key concern in green chemistry discussions. While not classified as hazardous, proper handling protocols are recommended to maintain its stability. Storage conditions (e.g., -20°C under inert atmosphere) are frequently queried in supplier databases, highlighting practical considerations for end-users.

In summary, 3-(5-Hydroxypyrimidin-2-yl)benzoic acid represents a nexus of interdisciplinary research, bridging medicinal chemistry, materials engineering, and computational biology. Its adaptability to cutting-edge methodologies ensures its continued prominence in both academic and industrial settings.